2-{[2-(2-methoxyphenoxy)ethyl]thio}-4(3H)-quinazolinone

• IUPAC Name: 2-[2-(2-methoxyphenoxy)ethylsulfanyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C17H16N2O3S/c1-21-14-8-4-5-9-15(14)22-10-11-23-17-18-13-7-3-2-6-12(13)16(20)19-17/h2-9H,10-11H2,1H3,(H,18,19,20)
• InChI Key: VLXLDLIEDSADFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCSC2=NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C17H16N2O3S
• DSSTOX Substance ID: DTXSID40367306
• Molecular Weight: 328.4 g/mol
• CAS RN: 5492-41-1

Description

2-{[2-(2-methoxyphenoxy)ethyl]thio}-4(3H)-quinazolinone is a chemical compound that belongs to the class of quinazolinone derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

2-{[2-(2-methoxyphenoxy)ethyl]thio}-4(3H)-quinazolinone has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. Its potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation, has been investigated in several studies.

Mechanism of Action

The precise mechanism of action of 2-{[2-(2-methoxyphenoxy)ethyl]thio}-4(3H)-quinazolinone is not fully understood. However, it is believed to exert its biological effects through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
2-{[2-(2-methoxyphenoxy)ethyl]thio}-4(3H)-quinazolinone has been shown to possess a range of biochemical and physiological effects. It has been demonstrated to have anti-inflammatory properties by reducing the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, it has been shown to possess anti-cancer properties by inducing cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[2-(2-methoxyphenoxy)ethyl]thio}-4(3H)-quinazolinone in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. It has also been shown to possess a range of biological activities, which makes it a useful tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-{[2-(2-methoxyphenoxy)ethyl]thio}-4(3H)-quinazolinone. One potential direction is the development of more potent and selective analogs of this compound for the treatment of various diseases. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential as a therapeutic agent. Finally, the development of novel synthetic methods for the preparation of this compound may also be an area of future research.
Conclusion
In conclusion, 2-{[2-(2-methoxyphenoxy)ethyl]thio}-4(3H)-quinazolinone is a promising compound with potential applications in medicinal chemistry. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-{[2-(2-methoxyphenoxy)ethyl]thio}-4(3H)-quinazolinone involves the reaction between 2-(2-methoxyphenoxy) ethanethiol and anthranilic acid in the presence of a catalyst. The reaction is typically carried out under reflux conditions in an appropriate solvent such as ethanol or methanol. The product is then purified by recrystallization or column chromatography.